Cas no 1267198-88-8 ({1-(4-chlorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-(4-chlorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1267198-88-8
• MF: C₁₃H₁₇ClN₄
• MW: 264.753881216049
• CID: 6385323
• PubChem ID: 82203354
• Update Time: 2025-11-07

{1-(4-chlorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-chlorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine
• 1267198-88-8
• EN300-1610360
• {1-[(4-chlorophenyl)methyl]-5-propyl-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C13H17ClN4/c1-2-3-13-12(8-15)16-17-18(13)9-10-4-6-11(14)7-5-10/h4-7H,2-3,8-9,15H2,1H3
• InChI Key： PVEITICWGSUEPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 264.1141743g/mol
• Monoisotopic Mass: 264.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Additional information on {1-(4-chlorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine

Compound CAS No 1267198-88-8: {1-(4-chlorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine

The compound with CAS No 1267198-88-8, named {1-(4-chlorophenyl)methyl-5-propyl-1H-1,2,3-triazol-4-yl}methanamine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazole ring, which is known for its stability and reactivity in different chemical environments.

The structure of this compound is characterized by a triazole ring substituted with a 4-chlorophenylmethyl group at position 1 and a propyl group strong at position 5. The presence of the methanamine group strong at position 4 adds further functionality to the molecule, making it versatile for various synthetic transformations. The combination of these substituents imparts unique electronic and steric properties to the compound, which are crucial for its applications in drug design and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that triazole derivatives can exhibit potent anti-inflammatory and anticancer activities. The {1-(4-chlorophenyl)methyl strong>-< strong>5-propyl strong>-< strong>1H-1,2,3-triazol strong>-< strong>4-yl strong>}< strong>methanamine strong>compound has shown promise in preliminary assays targeting specific enzymes involved in cancer progression.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The use of transition metal catalysts, such as copper or iron complexes, has been reported to enhance the efficiency of these reactions. A study published in Organic Letters detailed an optimized protocol for the synthesis of similar triazole derivatives using click chemistry principles, which could be adapted for this compound.

The physical properties of CAS No 1267198-88-8 include a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

In terms of applications, this compound is being explored as a potential lead molecule in drug discovery programs targeting neurodegenerative diseases. Preclinical studies have indicated that it may possess neuroprotective properties by modulating key signaling pathways involved in neuronal cell death.

The development of efficient synthetic routes for this compound is an active area of research due to its complex structure. A recent paper in Chemical Communications proposed a novel method utilizing microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

In conclusion, CAS No 1267198-88-8 represents an intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities make it a valuable addition to the arsenal of compounds used in modern drug discovery and material science research.